3-Amino-N,N,N-trimethyl-1-propanaminium chloride 3-Amino-N,N,N-trimethyl-1-propanaminium chloride
Brand Name: Vulcanchem
CAS No.: 19223-69-9
VCID: VC2050482
InChI: InChI=1S/C6H17N2.ClH/c1-8(2,3)6-4-5-7;/h4-7H2,1-3H3;1H/q+1;/p-1
SMILES: C[N+](C)(C)CCCN.[Cl-]
Molecular Formula: C6H17ClN2
Molecular Weight: 152.66 g/mol

3-Amino-N,N,N-trimethyl-1-propanaminium chloride

CAS No.: 19223-69-9

Cat. No.: VC2050482

Molecular Formula: C6H17ClN2

Molecular Weight: 152.66 g/mol

* For research use only. Not for human or veterinary use.

3-Amino-N,N,N-trimethyl-1-propanaminium chloride - 19223-69-9

Specification

CAS No. 19223-69-9
Molecular Formula C6H17ClN2
Molecular Weight 152.66 g/mol
IUPAC Name 3-aminopropyl(trimethyl)azanium;chloride
Standard InChI InChI=1S/C6H17N2.ClH/c1-8(2,3)6-4-5-7;/h4-7H2,1-3H3;1H/q+1;/p-1
Standard InChI Key SLCCHLCXVOABIB-UHFFFAOYSA-M
SMILES C[N+](C)(C)CCCN.[Cl-]
Canonical SMILES C[N+](C)(C)CCCN.[Cl-]

Introduction

3-Amino-N,N,N-trimethyl-1-propanaminium chloride is a quaternary ammonium compound with the molecular formula C₆H₁₇ClN₂ and a molecular weight of 152.66 g/mol . It is also known by several synonyms, including (3-aminopropyl)trimethylazanium chloride and 3-aminopropyl(trimethyl)azanium;chloride . This compound is a derivative of the parent compound 3-Amino-N,N,N-trimethyl-1-propanaminium, with the addition of a chloride ion .

Synonyms and Identifiers

This compound is identified by several synonyms and identifiers:

  • CAS Number: 19223-69-9

  • European Community (EC) Number: 879-883-7

  • UNII: 97GVU8Q3I4

  • InChIKey: SLCCHLCXVOABIB-UHFFFAOYSA-M

  • PubChem CID: 12478016

Synonyms Table

Synonym
(3-aminopropyl)trimethylazanium chloride
3-aminopropyl(trimethyl)azanium;chloride
3-Amino-N,N,N-trimethylpropan-1-aminium chloride
(3-Aminopropyl)trimethylammonium chloride
Ammonium, (3-aminopropyl)trimethyl-, chloride

Applications and Research Findings

While specific applications of 3-Amino-N,N,N-trimethyl-1-propanaminium chloride are not widely documented, quaternary ammonium compounds in general are often used as surfactants, antimicrobial agents, and in various industrial processes . The compound's structure suggests potential use in similar contexts due to its cationic nature.

Safety and Handling

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